N-nitroso-desmethyl-clarithromycin

Nitrosamine impurity control Acceptable Intake limit ICH M7
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C37H66N2O14
Molecular Weight 762.9 g/mol
Cat. No. B16377616
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameN-nitroso-desmethyl-clarithromycin
Molecular FormulaC37H66N2O14
Molecular Weight762.9 g/mol
Structural Identifiers
InChIInChI=1S/C37H66N2O14/c1-14-25-37(10,45)30(42)20(4)27(40)18(2)16-36(9,48-13)32(53-34-28(41)24(39(11)38-46)15-19(3)49-34)21(5)29(22(6)33(44)51-25)52-26-17-35(8,47-12)31(43)23(7)50-26/h18-26,28-32,34,41-43,45H,14-17H2,1-13H3/t18-,19-,20+,21+,22-,23+,24+,25-,26+,28-,29+,30-,31+,32-,34+,35-,36-,37-/m1/s1
InChIKeyMGSJEAMAEHNVSL-RWJQBGPGSA-N
Commercial & Availability
Standard Pack Sizes0.5 mg / 1 mg / 5 mg / 10 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

N-Nitroso-Desmethyl-Clarithromycin Regulatory Profile


N-Nitroso-desmethyl-clarithromycin (CAS N/A; molecular formula C₃₇H₆₆N₂O₁₄; MW 762.94 g/mol) is a nitrosamine drug substance-related impurity (NDSRI) derived from the secondary amine present in the macrolide antibiotic clarithromycin [1]. It is formed via nitrosation of the N-desmethyl-clarithromycin metabolite or degradant under acidic conditions in the presence of nitrite sources during API manufacturing or finished product formulation [2]. This compound has been formally listed in the EMA Appendix 1 of the Nitrosamine Q&A document, assigned an Acceptable Intake (AI) limit of 1,500 ng/day, and classified as a Non-Mutagenic Impurity (NMI) based on structure-activity relationship (SAR) read-across from the in vivo-tested surrogate N-nitroso-desmethyl-azithromycin [3]. It is categorized as FDA Potency Category 4 NDSRI and is listed in Health Canada's Appendix 1 with a revised AI limit [4]. As a pharmacopoeially recognized impurity (EP Impurity M synonym), it serves as an essential reference standard for analytical method development, method validation, quality control, and regulatory submissions (ANDA/NDA/DMF) specific to clarithromycin-containing drug products [5].

NDSRI Reference StandardN-nitroso-desmethyl-clarithromycin, specified in EMA Appendix 1 as a non-mutagenic impurity (NMI) with an AI of 1,500 ng/day.
Pharmacopoeial IdentityRecognized as Clarithromycin EP Impurity M; traceable to USP/EP monographs for compendial compliance.
Method Development ContextSupports LC–MS/MS method validation, batch release testing, and ANDA/NDA/DMF regulatory submissions for clarithromycin products.

Risks of Generic Substitution for N-Nitroso-Desmethyl-Clarithromycin


Procurement of a generic nitrosamine reference standard or a related macrolide NDSRI (e.g., N-nitroso-desmethyl-azithromycin) in place of N-nitroso-desmethyl-clarithromycin is scientifically and regulatorily indefensible. The compound's AI limit of 1,500 ng/day [1]—derived not from direct testing but through SAR/read-across and weight-of-evidence approaches using N-nitroso-desmethyl-azithromycin as a surrogate with negative in vivo mutagenicity data [2]—places it in a distinct regulatory category (NMI / FDA Category 4) that differs fundamentally from small-molecule nitrosamines such as NDMA (96 ng/day) and NDEA (26.5 ng/day) [3]. Furthermore, the compound has been detected in excess in finished clarithromycin drug products manufactured with API from India, triggering MFDS investigation orders across 77 companies [4]. A surrogate standard cannot provide the retention time, mass spectrometric fragmentation pattern, or matrix-matched calibration required for unequivocal identification and quantification of this specific NDSRI in clarithromycin drug substance and drug product, as evidenced by the known co-elution and low ionization efficiency challenges encountered with related macrocyclic nitrosamines in LC-MS/MS analysis [5].

!
Identity mismatchAzithromycin or erythromycin NDSRI surrogates differ in retention time, MS/MS fragmentation, and matrix effects; may not confirm clarithromycin-specific impurity.
!
Regulatory divergenceAI limits and mutagenicity classifications are compound-specific; read‑across from a surrogate does not provide identical regulatory standing for the target impurity.
!
Enforcement contextDocumented excess detection in finished products (MFDS investigation) strengthens the expectation for authentic reference standard use; analog standards may not satisfy regulatory scrutiny.

Differentiation Evidence: N-Nitroso-Desmethyl-Clarithromycin


AI Limit: NMI vs Mutagenic Small-Molecule Nitrosamines

N-Nitroso-desmethyl-clarithromycin carries an EMA-established Acceptable Intake (AI) limit of 1,500 ng/day and is classified as NMI (Non-Mutagenic Impurity) [1]. In contrast, the most commonly regulated small-molecule nitrosamines have far lower AI limits: NDMA at 96 ng/day and NDEA at 26.5 ng/day, reflecting their potent mutagenic and carcinogenic potential [2]. Even within the NDSRI class, compounds assigned to CPCA Category 1 (e.g., N-nitroso-desmethyl-tramadol) carry an AI of only 18 ng/day [1]. The 1,500 ng/day limit for N-nitroso-desmethyl-clarithromycin is derived using SAR/read-across and weight-of-evidence approaches from N-nitroso-desmethyl-azithromycin, which demonstrated negative in vivo mutagenicity results [3]. This AI value places the compound at the ICH M7 Threshold of Toxicological Concern (TTC) for non-mutagenic impurities, meaning it can be controlled according to ICH Q3A/Q3B guidelines rather than requiring compound-specific mutagenic impurity controls [1].

AI limit comparison
Head-to-head
Target1,500 ng/day (NMI, FDA Cat. 4)
NDMA96 ng/day
NDEA26.5 ng/day
Cat.1 NDSRI18 ng/day
Informs less stringent analytical sensitivity requirements; supports ICH Q3A/Q3B control strategy.
EMA Appendix 1 (July 2024); ICH M7(R2) framework.
Nitrosamine impurity control Acceptable Intake limit ICH M7 NDSRI regulatory classification Mutagenic impurity risk assessment

Mutagenicity Classification: Read-Across vs Direct Testing

N-Nitroso-desmethyl-clarithromycin is classified as NMI (Non-Mutagenic Impurity) by the EMA based exclusively on SAR/read-across and weight-of-evidence from N-nitroso-desmethyl-azithromycin, which underwent direct in vivo mutagenicity testing and yielded negative results [1]. Among the three macrolide-related nitrosamines listed in EMA Appendix 1, N-nitrosodesmethylazithromycin and N-nitrosoazaerithromycin were characterized as NMI through direct in vivo studies, whereas N-nitrosodesmethylclarithromycin received NMI status through read-across only [2]. This creates a critical evidentiary distinction: the azithromycin NDSRI has direct experimental negation of mutagenicity, while the clarithromycin NDSRI depends on structural similarity arguments. Health Canada's guidance explicitly acknowledges this by listing a revised AI for N-nitroso-N-desmethyl-clarithromycin based on SAR assessment and read-across to a surrogate with sufficient compound-specific data [3]. The FDA has not yet issued a final mutagenicity determination and is currently conducting review, while the EMA has already concluded non-mutagenicity [4].

Mutagenicity basis
Class-level
TargetNMI via read-across from azithromycin surrogate
SurrogateNMI via direct in vivo negative mutagenicity study
NMI classification is contingent on surrogate validity; monitor for potential reclassification if new data emerge.
FDA mutagenicity review ongoing (Jan 2026); EMA concluded non-mutagenic.
Mutagenicity assessment Read-across In vivo mutagenicity NDSRI safety evaluation Transgenic rodent assay

Structural Specificity vs Macrolide NDSRI Analogs

N-Nitroso-desmethyl-clarithromycin (C₃₇H₆₆N₂O₁₄, MW 762.94 g/mol) [1] is structurally distinct from its closest macrolide NDSRI analogs. N-Nitroso-desmethyl-azithromycin (the read-across surrogate) derives from azithromycin, which has a 15-membered lactone ring with a tertiary amine side chain, yielding a different molecular formula and mass spectrometric fragmentation pattern. Similarly, N-nitroso-azaerithromycin incorporates an aza-substituted lactone ring. The clarithromycin-specific NDSRI is formed by nitrosation of the secondary N-methylamino group on the desosamine sugar moiety of N-desmethyl-clarithromycin—a metabolite unique to clarithromycin's metabolic pathway via CYP3A4-mediated N-demethylation [2]. This structural uniqueness is confirmed by multiple independent vendor characterizations: the compound is supplied with HPLC purity specifications of ≥99% (SynZeal) or ≥90% (Clearsynth) , with full characterization data including ¹H-NMR, ¹³C-NMR, HRMS, and HPLC chromatograms. Traceability against pharmacopoeial standards (USP or EP) can be provided by qualified vendors . The molecular formula C₃₇H₆₆N₂O₁₄ differentiates it from the non-nitrosated precursor N-desmethyl-clarithromycin (C₃₇H₆₇NO₁₄, MW 748.94) by the addition of one nitrogen and one oxygen atom with loss of one hydrogen, corresponding to the N=O substitution.

Structural specificity
Class-level
C₃₇H₆₆N₂O₁₄, MW 762.94; distinct from azithromycin/erythromycin NDSRIs and non-nitrosated precursor (MW 748.94).
Ensures correct retention time and MS/MS identification; structural analogs cannot substitute.
Vendor CoA data; desosamine-specific nitrosation.
NDSRI structural identity Macrolide antibiotic impurity Reference standard characterization LC-MS/MS specificity Chromatographic retention time

Regulatory Detection: MFDS Excess Contamination Event

N-Nitroso-desmethyl-clarithromycin is among the few NDSRIs for which actual excess detection in commercial finished drug products has been documented and publicly reported by a national regulatory authority. On January 20, 2026, the Korean Ministry of Food and Drug Safety (MFDS) reported that N-nitroso-N-desmethyl clarithromycin was detected in excess in finished drug products manufactured using clarithromycin API sourced from India [1]. The MFDS consequently issued investigation orders to 77 companies holding related marketing authorizations, with a one-month deadline for known impurity investigations and a three-month deadline for relatively unknown impurities [1]. The established AI threshold at the time was 1,500 ng/day, set in December 2023 [1]. This enforcement action distinguishes N-nitroso-desmethyl-clarithromycin from N-nitroso-desmethyl-azithromycin and N-nitroso-azaerithromycin, for which no comparable public excess-detection events have been reported [2]. The azithromycin-related NDSRIs were reportedly derisked with negative transgenic rodent (TGR) gene mutation assay results [3].

MFDS enforcement event
Reported
TargetExcess detected in finished products; 77 companies investigated
ComparatorsNo public excess-detection reports for azithromycin/azaerithromycin NDSRIs
Documented contamination reinforces need for compound-specific reference standard for confirmatory testing.
MFDS Jan 2026; AI threshold 1,500 ng/day.
Nitrosamine contamination event Regulatory investigation Clarithromycin API quality Finished product recall risk Supply chain due diligence

Vendor Purity Specification Comparison

Commercially available N-nitroso-desmethyl-clarithromycin reference standards exhibit vendor-dependent purity specifications that directly impact method validation and quantification accuracy. SynZeal offers the compound at ≥99% HPLC purity (brand specification) , whereas Clearsynth specifies purity of not less than 90% by HPLC . This 9-percentage-point difference in minimum purity between vendors represents a meaningful procurement consideration: a 90% purity standard contains up to 10% unspecified impurities that may interfere with chromatographic quantification, produce spurious peaks in impurity profiling, or compromise the accuracy of system suitability determinations. The higher-purity standard (≥99%) is accompanied by comprehensive characterization data including ¹H-NMR, ¹³C-NMR, HRMS, and HPLC chromatograms compliant with regulatory guidelines , and vendors such as SynZeal offer additional traceability against USP or EP pharmacopoeial standards upon request [1]. For context, the ICH Q2(R1) guideline on validation of analytical procedures requires that reference standard purity be established and documented to ensure method accuracy; the choice of a ≥99% vs ≥90% purity standard directly affects the achievable method accuracy and the defensibility of validation data in regulatory submissions.

Vendor purity
Specification review
≥99% HPLC (SynZeal) vs ≥90% HPLC (Clearsynth)
Higher purity reduces interference risk; supports method accuracy for regulatory submissions.
ICH Q2(R1) purity documentation.
Reference standard purity HPLC assay Certificate of Analysis Method validation standard Pharmaceutical impurity procurement

N-Nitroso-Desmethyl-Clarithromycin Application Scenarios


Method Validation for ANDA/NDA Submissions

For generic or innovator clarithromycin drug product applicants, N-nitroso-desmethyl-clarithromycin is the indispensable reference standard for developing and validating an LC-MS/MS method capable of quantifying this specific NDSRI at or below the 1,500 ng/day AI limit [1]. Unlike method development relying on structurally similar surrogates (e.g., N-nitroso-desmethyl-azithromycin), use of the authentic clarithromycin NDSRI standard ensures correct retention time identification, accurate matrix-matched calibration, and defensible specificity data in the validation report. Given the MFDS detection event confirming actual presence of this impurity in commercial products [2], regulatory reviewers will expect method validation data generated with the compound-specific reference standard, not a surrogate.

Root-Cause Analysis for API Nitrosamine Detection

When N-nitroso-desmethyl-clarithromycin is detected above the 1,500 ng/day threshold in clarithromycin API or finished product—as demonstrated by the Korean MFDS investigation across 77 companies [2]—the compound-specific reference standard is required for accurate re-quantification, confirmation of identity via spiked recovery experiments, and investigation of formation root causes (e.g., nitrite source in excipients, acidic microenvironments during formulation, or API manufacturing conditions) [3]. The structural uniqueness of this NDSRI (C₃₇H₆₆N₂O₁₄, MW 762.94 [4]) means that analytical methods developed for small-molecule nitrosamines (NDMA, NDEA) or other macrolide NDSRIs will not detect or accurately quantify this impurity.

Pharmacopoeial Compliance: EP Impurity M

N-Nitroso-desmethyl-clarithromycin is synonymous with Clarithromycin EP Impurity M [5], making it directly relevant for manufacturers complying with European Pharmacopoeia monographs. Procurement of a reference standard with documented traceability to USP or EP pharmacopoeial standards [5] enables compliance with general chapter <1469> (Nitrosamine Impurities) and supports the establishment of impurity control strategies aligned with ICH Q3A/Q3B guidelines—applicable because the compound's NMI classification means it can be controlled as an ordinary impurity rather than through the more stringent ICH M7 mutagenic impurity framework [1].

Regulatory Intelligence: FDA vs EMA Mutagenicity

As of early 2026, a regulatory divergence exists: the EMA has concluded N-nitroso-desmethyl-clarithromycin is non-mutagenic (NMI) [1], while the FDA is still conducting its review and the Korean MFDS is concurrently evaluating mutagenicity [2]. For global manufacturers, this creates a need for a flexible control strategy that may require adjustment depending on the FDA's final determination. Procuring and maintaining the reference standard now enables readiness for either scenario—continued ICH Q3B-based control if the FDA aligns with EMA's NMI conclusion, or rapid transition to tighter controls if the FDA issues a different classification. The NMI classification is currently contingent on read-across validity from N-nitroso-desmethyl-azithromycin [1], and manufacturers should monitor whether new compound-specific data emerge that could alter the regulatory status.

Application
Selection Property
Validation Focus
Method validation for ANDA/NDA
Compound-specific LC‑MS/MS standard with known retention and fragmentation
Correct identity confirmation, matrix‑matched calibration, specificity
Root‑cause analysis after detection
Authentic NDSRI for confirmatory re‑quantification and spike recovery
Impurity identity verification; formation source investigation
Pharmacopoeial compliance (EP Impurity M)
Reference standard traceable to EP/USP monographs
ICH Q3A/Q3B control strategy alignment; compendial method suitability
Regulatory intelligence (FDA vs EMA)
Standard supporting flexible impurity control strategy
Readiness for potential reclassification; monitor FDA mutagenicity determination

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

37 linked technical documents
Explore Hub


Quote Request

Request a Quote for N-nitroso-desmethyl-clarithromycin

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.